1-[2-Phenyl-3-(phenylsulfonyl)imidazolidin-1-yl]ethanone

• IUPAC Name: 1-[3-(benzenesulfonyl)-2-phenylimidazolidin-1-yl]ethanone
• InChI: InChI=1S/C17H18N2O3S/c1-14(20)18-12-13-19(17(18)15-8-4-2-5-9-15)23(21,22)16-10-6-3-7-11-16/h2-11,17H,12-13H2,1H3
• InChI Key: WRSGAZVHVJMIAC-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCN(C1C2=CC=CC=C2)S(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C17H18N2O3S
• Molecular Weight: 330.4 g/mol

Description

1-[2-Phenyl-3-(phenylsulfonyl)imidazolidin-1-yl]ethanone is a complex organic compound that belongs to the class of imidazolidines. This compound features a unique structure with a phenylsulfonyl group attached to an imidazolidine ring, which is further connected to an ethanone moiety. The presence of these functional groups imparts distinct chemical and biological properties to the compound, making it a subject of interest in various fields of scientific research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[2-Phenyl-3-(phenylsulfonyl)imidazolidin-1-yl]ethanone typically involves multi-step organic reactions. One common method includes the reaction of phenylsulfonyl chloride with an imidazolidine derivative under controlled conditions. The reaction is usually carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction. The resulting intermediate is then reacted with an ethanone derivative to form the final product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process is optimized for higher yields and purity, often employing advanced techniques such as continuous flow reactors and automated synthesis platforms. The reaction conditions, including temperature, pressure, and solvent choice, are carefully controlled to ensure consistent product quality.

Chemical Reactions Analysis

Types of Reactions

1-[2-Phenyl-3-(phenylsulfonyl)imidazolidin-1-yl]ethanone undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide, leading to the formation of sulfone derivatives.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride, resulting in the formation of corresponding alcohols or amines.

Substitution: The phenylsulfonyl group can undergo nucleophilic substitution reactions, where nucleophiles replace the sulfonyl group under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate, hydrogen peroxide; typically carried out in aqueous or organic solvents at elevated temperatures.

Reduction: Lithium aluminum hydride, sodium borohydride; reactions are usually performed in anhydrous